Cas no 102587-29-1 (1-Methyl-N-phenylcyclopropanecarboxamide)

• Product Name: 1-Methyl-N-phenylcyclopropanecarboxamide
• CAS No: 102587-29-1
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 3167276
• PubChem ID: 22095715
• Update Time: 2025-06-08

1-Methyl-N-phenylcyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• 1-METHYL-N-PHENYLCYCLOPROPANE-1-CARBOXAMIDE
• Cyclopropanecarboxamide, 1-methyl-N-phenyl-
• 1-Methyl-N-phenylcyclopropanecarboxamide
• 102587-29-1
• SCHEMBL1522066

• Inchi： 1S/C11H13NO/c1-11(7-8-11)10(13)12-9-5-3-2-4-6-9/h2-6H,7-8H2,1H3,(H,12,13)
• InChI Key： CFOFUYFWJADHND-UHFFFAOYSA-N
• SMILES： O=C(C1(C)CC1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 175.099714038Da
• Monoisotopic Mass: 175.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 1-Methyl-N-phenylcyclopropanecarboxamide

Professional Introduction to 1-Methyl-N-phenylcyclopropanecarboxamide (CAS No. 102587-29-1)

1-Methyl-N-phenylcyclopropanecarboxamide, identified by its Chemical Abstracts Service (CAS) number 102587-29-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cyclopropanecarboxamides, a structural motif known for its diverse biological activities and potential therapeutic applications. The presence of a cyclopropane ring in its molecular structure imparts unique electronic and steric properties, making it a valuable scaffold for drug design and development.

The chemical structure of 1-Methyl-N-phenylcyclopropanecarboxamide consists of a cyclopropane ring substituted with a methyl group at the 1-position and an amide functional group at the 2-position, linked to a phenyl ring at the nitrogen atom. This specific arrangement contributes to its distinct pharmacophoric features, which have been explored in various preclinical and clinical studies. The compound's ability to interact with biological targets such as enzymes and receptors has positioned it as a promising candidate for treating a range of diseases, including inflammatory disorders, neurological conditions, and metabolic syndromes.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from cyclopropane-containing molecules. The structural rigidity of the cyclopropane ring enhances binding affinity and selectivity, making it an attractive feature for drug design. 1-Methyl-N-phenylcyclopropanecarboxamide has been studied for its potential role in modulating biological pathways associated with these conditions. For instance, preliminary studies suggest that this compound may exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines and enzymes.

One of the most compelling aspects of 1-Methyl-N-phenylcyclopropanecarboxamide is its synthetic accessibility. The compound can be efficiently synthesized through well-established organic reactions, including cyclopropanation and amide bond formation. This synthetic route allows for modifications at various positions within the molecule, enabling researchers to fine-tune its biological activity. Such flexibility is crucial in drug development, as it allows for the optimization of pharmacokinetic and pharmacodynamic properties.

The pharmacological profile of 1-Methyl-N-phenylcyclopropanecarboxamide has been extensively evaluated in vitro and in vivo. Studies have demonstrated its ability to interact with specific targets, such as cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins—mediators of inflammation and pain. Additionally, preclinical data suggest that this compound may exhibit neuroprotective effects by modulating neurotransmitter systems relevant to neurological disorders.

Recent advancements in computational chemistry have further enhanced the understanding of 1-Methyl-N-phenylcyclopropanecarboxamide's interactions with biological targets. Molecular docking simulations have revealed that this compound can bind to binding pockets on enzymes and receptors with high affinity. These insights have guided the design of derivatives with improved potency and reduced side effects. Such computational approaches are becoming increasingly integral to drug discovery pipelines, as they accelerate the identification of lead compounds.

The potential therapeutic applications of 1-Methyl-N-phenylcyclopropanecarboxamide extend beyond anti-inflammatory uses. Emerging research indicates that this compound may have applications in treating metabolic disorders by influencing lipid metabolism and insulin sensitivity. The cyclopropane moiety's ability to disrupt hydrogen bonding networks in biological targets may provide a mechanism for modulating metabolic pathways without significant off-target effects.

In conclusion, 1-Methyl-N-phenylcyclopropanecarboxamide (CAS No. 102587-29-1) represents a promising candidate for further development in pharmaceuticals due to its unique structural features and demonstrated biological activities. Its synthetic feasibility, coupled with its potential therapeutic benefits, makes it an attractive scaffold for future drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various human health challenges.